Cas no 905797-46-8 (ethyl 2-{2-(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanylacetamido}benzoate)

• Product Name: ethyl 2-{2-(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanylacetamido}benzoate
• CAS No: 905797-46-8
• MF: C₁₉H₁₉N₅O₃S
• MW: 397.450862169266
• CID: 5494895
• PubChem ID: 18580866
• Update Time: 2025-05-25

ethyl 2-{2-(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanylacetamido}benzoate Chemical and Physical Properties

Names and Identifiers

• STL270847
• ethyl 2-({[(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoate
• 905797-46-8
• AKOS005208603
• F2715-0101
• ethyl 2-(2-((4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)thio)acetamido)benzoate
• ethyl 2-{2-[(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamido}benzoate
• ethyl 2-{2-(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanylacetamido}benzoate

• Inchi： 1S/C19H19N5O3S/c1-2-27-18(26)14-10-6-7-11-15(14)21-16(25)12-28-19-23-22-17(24(19)20)13-8-4-3-5-9-13/h3-11H,2,12,20H2,1H3,(H,21,25)
• InChI Key： ZNJHSLVXDMDDGU-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=CC=1C(=O)OCC)=O)C1=NN=C(C2C=CC=CC=2)N1N

Computed Properties

• Exact Mass: 397.12086066g/mol
• Monoisotopic Mass: 397.12086066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 137Ų

Additional information on ethyl 2-{2-(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanylacetamido}benzoate

Comprehensive Overview of Ethyl 2-{2-(4-Amino-5-Phenyl-4H-1,2,4-Triazol-3-Yl)Sulfanylacetamido}Benzoate (CAS No. 905797-46-8)

Ethyl 2-{2-(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanylacetamido}benzoate, with the CAS number 905797-46-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of 1,2,4-triazole derivatives, which are known for their diverse biological activities. The presence of both sulfanyl and acetamido functional groups in its structure enhances its potential for applications in drug discovery and material science.

In recent years, the demand for triazole-based compounds has surged due to their role in developing antifungal, antibacterial, and anti-inflammatory agents. Researchers are particularly interested in ethyl 2-{2-(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanylacetamido}benzoate because of its unique molecular architecture, which allows for selective interactions with biological targets. This compound is also being explored for its potential in crop protection, as triazole derivatives are effective in combating plant pathogens.

The synthesis of CAS 905797-46-8 involves multi-step organic reactions, including the condensation of 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol with ethyl 2-(2-chloroacetamido)benzoate. This process highlights the importance of sulfanyl linkage in stabilizing the final product. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm the purity and structural integrity of the compound.

From a pharmacological perspective, ethyl 2-{2-(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanylacetamido}benzoate exhibits promising enzyme inhibition properties. Preliminary studies suggest its potential as a tyrosine kinase inhibitor, which could be relevant in cancer therapy. Additionally, its low toxicity profile makes it a candidate for further preclinical evaluation. The compound's bioavailability and metabolic stability are currently under investigation to optimize its therapeutic efficacy.

In the context of green chemistry, researchers are exploring eco-friendly synthesis routes for CAS 905797-46-8 to minimize waste and reduce the use of hazardous reagents. This aligns with the growing trend of sustainable drug development, which prioritizes environmental safety alongside efficacy. The compound's solubility and crystallinity are also being studied to improve its formulation for industrial applications.

The patent landscape for ethyl 2-{2-(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanylacetamido}benzoate reveals active interest from pharmaceutical companies, particularly in Europe and Asia. Its inclusion in drug libraries for high-throughput screening underscores its potential as a lead compound for new therapeutics. Furthermore, collaborations between academia and industry are accelerating the translation of research findings into practical applications.

For researchers seeking CAS 905797-46-8 suppliers, it is essential to verify the compound's certificate of analysis (CoA) to ensure compliance with regulatory standards. Reputable suppliers often provide detailed technical data sheets and safety guidelines for handling and storage. The compound's stability under various pH conditions and temperature ranges is a critical factor for long-term storage.

In summary, ethyl 2-{2-(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanylacetamido}benzoate (CAS 905797-46-8) represents a versatile compound with broad applications in medicinal chemistry and agrochemical innovation. Its unique structural features and biological activity make it a subject of ongoing research, with potential breakthroughs on the horizon. As the scientific community continues to explore its properties, this compound may play a pivotal role in addressing global health and agricultural challenges.